Cas no 16814-15-6 (N-(2,4-dimethylphenyl)methylhydroxylamine)

• Product Name: N-(2,4-dimethylphenyl)methylhydroxylamine
• CAS No: 16814-15-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5989871
• PubChem ID: 82684434
• Update Time: 2025-06-12

N-(2,4-dimethylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)methylhydroxylamine
• AKOS021001973
• EN300-1828771
• N-[(2,4-dimethylphenyl)methyl]hydroxylamine
• 16814-15-6

• Inchi： 1S/C9H13NO/c1-7-3-4-9(6-10-11)8(2)5-7/h3-5,10-11H,6H2,1-2H3
• InChI Key： WRQGTDZCFZGDAS-UHFFFAOYSA-N
• SMILES： ONCC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on N-(2,4-dimethylphenyl)methylhydroxylamine

Introduction to N-(2,4-dimethylphenyl)methylhydroxylamine (CAS No. 16814-15-6)

N-(2,4-dimethylphenyl)methylhydroxylamine, a compound with the chemical identifier CAS No. 16814-15-6, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and chemical research.

The molecular structure of N-(2,4-dimethylphenyl)methylhydroxylamine consists of a phenyl ring substituted with two methyl groups at the 2- and 4-positions, attached to a hydroxylamine functional group. This arrangement imparts specific electronic and steric properties that make it a valuable intermediate in organic synthesis. The presence of both electron-donating methyl groups and the electron-withdrawing hydroxylamine moiety creates a delicate balance that influences its reactivity and interaction with biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The< strong>2,4-dimethylphenyl moiety is particularly noteworthy, as it has been found to enhance binding affinity and metabolic stability in various drug candidates. This has led to extensive research into derivatives of this scaffold, including N-(2,4-dimethylphenyl)methylhydroxylamine, which may serve as a precursor for more complex molecules.

One of the most compelling aspects of this compound is its utility in the synthesis of pharmacologically active agents. The hydroxylamine group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, researchers have utilized derivatives of this compound in the development of kinase inhibitors and other therapeutic agents that modulate cellular signaling pathways. The< strong>CAS No. 16814-15-6 registry ensures that researchers can reliably source and identify this compound for their studies.

The synthesis of N-(2,4-dimethylphenyl)methylhydroxylamine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Typically, the process begins with the preparation of 2,4-dimethylaniline, which is then subjected to formylation or other electrophilic aromatic substitution reactions to introduce the hydroxylamine functionality. These synthetic routes are often optimized for high yield and purity, ensuring that researchers obtain consistent results for their experiments.

Recent advancements in computational chemistry have further enhanced our understanding of the behavior of this compound. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective drug candidates. These computational approaches are complemented by experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which confirm the structural integrity and purity of synthesized derivatives.

The pharmacological evaluation of N-(2,4-dimethylphenyl)methylhydroxylamine and its derivatives has shown promising results in preclinical studies. Researchers have observed favorable interactions with enzymes and receptors involved in various disease pathways, suggesting potential therapeutic applications in areas such as oncology and neurology. While further studies are needed to fully elucidate its mechanism of action, these initial findings underscore the compound's significance as a lead molecule in drug discovery.

In conclusion, N-(2,4-dimethylphenyl)methylhydroxylamine (CAS No. 16814-15-6) represents a fascinating compound with diverse applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and pharmacological potential make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in advancing medical science.